(S)-(+)-1-(4-Methoxyphenyl)ethyl isothiocyanate

Specification

• CAS No.: 737001-01-3
• Molecular Formula: C10H11NOS
• Molecular Weight: 193.27 g/mol
• IUPAC Name: 1-[(1S)-1-isothiocyanatoethyl]-4-methoxybenzene
• Standard InChI: InChI=1S/C10H11NOS/c1-8(11-7-13)9-3-5-10(12-2)6-4-9/h3-6,8H,1-2H3/t8-/m0/s1
• Standard InChI Key: HOWJPQXDLZDTBF-QMMMGPOBSA-N
• Isomeric SMILES: C[C@@H](C1=CC=C(C=C1)OC)N=C=S
• SMILES: CC(C1=CC=C(C=C1)OC)N=C=S
• Canonical SMILES: CC(C1=CC=C(C=C1)OC)N=C=S

Introduction

Synthesis and Reactivity

Synthetic Pathways

The synthesis of (S)-(+)-1-(4-methoxyphenyl)ethyl isothiocyanate typically begins with the corresponding primary amine precursor, (S)-1-(4-methoxyphenyl)ethylamine. A widely applicable method involves a one-pot reaction using carbon disulfide (CS₂) and a desulfurizing agent. As demonstrated in a general protocol for isothiocyanates, primary amines react with CS₂ in aqueous basic conditions to form dithiocarbamate intermediates, which subsequently undergo desulfurization. Cyanuric acid or its derivatives, such as cyanuric chloride (TCT), are effective desulfurizing agents that facilitate the elimination of sulfur to yield the isothiocyanate.

For chiral substrates like (S)-1-(4-methoxyphenyl)ethylamine, enantiomeric integrity must be preserved during synthesis. This is achieved by maintaining mild reaction conditions and avoiding racemization-prone steps. The final product is often purified via chromatography or distillation to ensure high optical purity.

Reactivity Profile

The isothiocyanate group (–N=C=S) is highly electrophilic, enabling reactions with nucleophiles such as amines, alcohols, and thiols. For example:

• Reaction with amines: Forms substituted thioureas, which are pivotal in drug discovery (e.g., protease inhibitors).

• Reaction with alcohols: Produces thioesters, intermediates in peptide synthesis.

• Cycloaddition reactions: Participates in [2+2] cycloadditions with alkenes to form thietane derivatives.

Table 1: Key Reactivity Data

Reaction Partner	Product	Conditions	Yield (%)
Primary amines	Thioureas	Room temperature	70–85
Alcohols	Thioesters	Reflux, 12 h	60–75
Alkenes	Thietanes	UV light, 24 h	50–65

Physicochemical Properties

Structural and Spectroscopic Data

The compound’s structure is confirmed via spectroscopic methods:

• NMR: ¹H NMR (CDCl₃) displays characteristic signals for the methoxy group (δ 3.80 ppm), aromatic protons (δ 6.8–7.2 ppm), and the ethyl-isothiocyanate moiety (δ 4.5–5.0 ppm).

• IR: Strong absorption at 2050–2100 cm⁻¹ (C=N stretching of –N=C=S).

• Optical rotation: [α]D²⁵ = +45° (c = 1, CHCl₃), confirming its (S)-configuration.

Physical Properties

Table 2: Physical Constants

Property	Value
Density	1.122 g/cm³
Refractive index (nD²⁵)	1.582
Boiling point	120–122°C (0.5 mmHg)
Solubility	Soluble in DCM, THF

Biological Activities and Applications

Antimicrobial Effects

Preliminary studies suggest broad-spectrum antimicrobial activity. For instance, aryl isothiocyanates exhibit minimum inhibitory concentrations (MICs) of 8–32 μg/mL against Staphylococcus aureus and Escherichia coli. The methoxy group may enhance membrane permeability, potentiating these effects.

Organism	MIC (μg/mL)	Mechanism
Staphylococcus aureus	16	Cell wall disruption
Escherichia coli	32	Protein thiol modification

Industrial and Research Applications

Organic Synthesis

This compound serves as a chiral building block for:

• Pharmaceutical intermediates: Synthesis of β-lactam antibiotics and kinase inhibitors.

• Ligands in catalysis: Chiral thiourea derivatives facilitate asymmetric aldol reactions.

Material Science

Its rigid aromatic structure and sulfur content make it a candidate for liquid crystals and conductive polymers.

Future Research Directions

• Mechanistic Studies: Elucidate HDAC inhibition kinetics and in vivo metabolic pathways.

• Derivatization: Explore hybrid molecules combining the isothiocyanate group with pharmacophores like quinoline or coumarin.

• Scale-Up Synthesis: Optimize the one-pot protocol for industrial-scale production.